Cas no 1366487-68-4 ((3R)-3-(2-chlorothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(2-chlorothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366487-68-4
• MF: C₂₂H₁₈ClNO₄S
• MW: 427.90062379837
• CID: 5915791
• PubChem ID: 165506276
• Update Time: 2025-05-24

(3R)-3-(2-chlorothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2-chlorothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3R)-3-(2-chlorothiophen-3-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1284685
• 1366487-68-4

• Inchi： 1S/C22H18ClNO4S/c23-21-17(9-10-29-21)19(11-20(25)26)24-22(27)28-12-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-10,18-19H,11-12H2,(H,24,27)(H,25,26)/t19-/m1/s1
• InChI Key： KGIDAYLNBMPRSY-LJQANCHMSA-N
• SMILES： ClC1=C(C=CS1)[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 427.0645069g/mol
• Monoisotopic Mass: 427.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 104Ų

Additional information on (3R)-3-(2-chlorothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3R)-3-(2-chlorothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 1366487-68-4)

Compound with the chemical name (3R)-3-(2-chlorothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid and a CAS number of 1366487-68-4 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The intricate molecular framework, featuring a combination of heterocyclic rings and functional groups, positions it as a promising candidate for further research and development in medicinal chemistry.

The core structure of this compound includes a thiophene ring substituted with a chloro group at the 2-position, which is a common motif in drug discovery due to its ability to modulate biological activity. The presence of an amino group further modified by an ester function linked to a fluorene moiety adds complexity and potential for selective interactions with biological targets. This unique combination of structural elements suggests that the compound may exhibit multifaceted pharmacological effects.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involved in central nervous system disorders. The structural features of (3R)-3-(2-chlorothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid make it a candidate for interacting with receptors and enzymes that play crucial roles in neurobiology. For instance, the fluorene moiety is known to enhance binding affinity and selectivity, which could be beneficial in the design of next-generation therapeutics.

The stereochemistry of the compound, specifically the (3R) configuration at the chiral center, is critical for its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical configuration, making the precise control of stereochemistry essential for therapeutic efficacy. Research has shown that enantiopure compounds can lead to improved pharmacokinetic properties and reduced side effects, underscoring the importance of this aspect in drug development.

Recent studies have highlighted the potential of thiophene derivatives as scaffolds for novel bioactive molecules. The incorporation of a chloro substituent into the thiophene ring can enhance lipophilicity and metabolic stability, which are important factors for drug-like properties. Additionally, the fluorene-based ester moiety can serve as a pharmacophore that interacts with specific binding sites on target proteins or enzymes. This dual functionality makes (3R)-3-(2-chlorothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid a versatile molecule with broad therapeutic potential.

The compound's potential applications extend beyond central nervous system disorders. Its structural features also suggest that it could interact with inflammatory pathways and other disease-related mechanisms. For example, the presence of an amino acid derivative might enable it to modulate enzyme activity or receptor signaling involved in conditions such as inflammation or autoimmune diseases. Further investigation into its mechanism of action could uncover new therapeutic opportunities.

In terms of synthetic chemistry, (3R)-3-(2-chlorothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exemplifies the sophistication achievable through modern organic synthesis techniques. The preparation involves multi-step reactions that require precise control over reaction conditions and stereochemistry. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with high efficiency and yield, facilitating their use in preclinical and clinical studies.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The unique properties of (3R)-3-(2-chlorothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid highlight the importance of such collaborations in translating basic research into tangible therapeutic solutions. By leveraging cutting-edge synthetic chemistry and biological insights, researchers can design molecules with optimized pharmacological profiles for treating complex diseases.

The future prospects for this compound are promising, given its innovative structure and potential therapeutic applications. Ongoing research aims to elucidate its detailed mechanism of action and evaluate its efficacy in preclinical models. If successful in these endeavors, (3R)-3-(2-chlorothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid could represent a significant advancement in the treatment of various diseases.

In conclusion, (3R)-3-(2-chlorothiophen-3-yli1]-{((9H-fluorenylmethoxy carbonyl)amino})propanoic acid (CAS No. 1366487684) stands out as a notable compound in pharmaceutical chemistry due to its intricate structure and multifaceted potential applications. Its unique combination of structural elements positions it as a promising candidate for further research and development, with implications for treating neurological disorders, inflammatory conditions, and other diseases.